Cas no 2166789-77-9 (6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 2166789-77-9
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6102498
• PubChem ID: 165502952
• Update Time: 2025-06-08

6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 2166789-77-9
• EN300-1458134

• Inchi： 1S/C12H15F2N/c1-12(2)4-3-10(15)11-8(12)5-7(13)6-9(11)14/h5-6,10H,3-4,15H2,1-2H3
• InChI Key： MDOWAHVRZICUNG-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(CCC2(C)C)N)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine

Comprehensive Overview of 6,8-Difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 2166789-77-9)

The compound 6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 2166789-77-9) is a fluorinated tetrahydronaphthalene derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and dimethyl substitutions, contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced bioavailability and metabolic stability. 6,8-Difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine aligns with this trend, as the presence of fluorine atoms often improves binding affinity and pharmacokinetic properties. This compound is also being explored for its potential role in catalysis and material science, where its rigid backbone and functional groups offer unique advantages.

One of the most frequently asked questions about CAS No. 2166789-77-9 revolves around its synthetic routes and purification methods. Optimizing the synthesis of this compound is critical for scaling up production while maintaining high purity. Researchers have reported successful approaches using Pd-catalyzed cross-coupling reactions and reductive amination, which are both efficient and scalable. Additionally, advancements in green chemistry have led to the development of more sustainable protocols, reducing the environmental impact of its production.

The pharmacological potential of 6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine is another hot topic. Preliminary studies suggest its utility in designing neuroprotective agents and anti-inflammatory drugs. Its structural similarity to known bioactive molecules has sparked interest in its mechanism of action, particularly in modulating G-protein-coupled receptors (GPCRs). These insights could pave the way for novel therapeutics addressing unmet medical needs.

From an industrial perspective, the compound's stability under various conditions makes it suitable for long-term storage and formulation development. Its compatibility with common solvents and reagents further enhances its practicality in large-scale applications. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, compounds like 6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine are likely to play a pivotal role in innovation.

In conclusion, 6,8-difluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 2166789-77-9) represents a versatile and promising compound with broad applications across multiple scientific disciplines. Its unique chemical properties, combined with growing interest in fluorinated building blocks, position it as a key player in future research and development efforts. Continued exploration of its synthetic and biological potential will undoubtedly yield valuable insights and advancements.